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Compound of Interest

Compound Name: 2-Amino-3-hydroxypropanenitrile

CAS No.: 125310-61-4

Cat. No.: B2468834

Get Quote

For Immediate Release

This document provides a comprehensive guide for the laboratory synthesis of serinenitrile (2-
amino-3-hydroxypropanenitrile), a valuable chiral building block in organic synthesis and a

molecule of interest in prebiotic chemistry. This application note is intended for researchers,

scientists, and professionals in drug development, offering a detailed protocol based on the

well-established Strecker synthesis, tailored for this specific target molecule.

Introduction
Serinenitrile, the nitrile analog of the amino acid serine, possesses a unique combination of

functional groups—a nitrile, an amine, and a hydroxyl group—making it a versatile intermediate

for the synthesis of a variety of more complex molecules, including non-natural amino acids

and heterocyclic compounds. Its synthesis, while not extensively documented in dedicated

publications, can be efficiently achieved through a modified Strecker synthesis, a classic and

robust method for the preparation of α-aminonitriles.[1][2] This guide will detail a two-step

process commencing with the one-pot synthesis of serinenitrile from the readily available

starting material, glycolaldehyde, followed by purification and characterization.
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Principle of the Synthesis
The synthesis of serinenitrile is achieved via a one-pot, three-component Strecker reaction

involving glycolaldehyde, ammonia, and a cyanide source.[3][4] The reaction proceeds through

two key stages:

Imine Formation: Glycolaldehyde reacts with ammonia (generated in situ from ammonium

chloride) to form an intermediate imine.[5][6]

Nucleophilic Addition of Cyanide: A cyanide ion then attacks the electrophilic carbon of the

imine, yielding the target α-aminonitrile, serinenitrile.[5][6]

This method is advantageous due to its convergent nature, atom economy, and the use of

readily accessible and inexpensive reagents.

Experimental Protocol
This protocol outlines the synthesis of racemic serinenitrile. All operations involving cyanide

salts must be performed in a well-ventilated fume hood with appropriate personal protective

equipment.
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Reagent Formula
Molar Mass (
g/mol )

Quantity Supplier

Glycolaldehyde C₂H₄O₂ 60.05 1.0 eq Sigma-Aldrich

Ammonium

Chloride
NH₄Cl 53.49 1.2 eq Fisher Scientific

Sodium Cyanide NaCN 49.01 1.1 eq Sigma-Aldrich

Methanol CH₃OH 32.04 - Fisher Scientific

Deionized Water H₂O 18.02 - -

Diethyl Ether (C₂H₅)₂O 74.12 - Fisher Scientific

Anhydrous

Magnesium

Sulfate

MgSO₄ 120.37 - Fisher Scientific

Equipment
Round-bottom flask (100 mL)

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Condenser

Rotary evaporator

Separatory funnel

Standard laboratory glassware (beakers, graduated cylinders, etc.)

pH paper or pH meter
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Caption: Workflow for the synthesis of serinenitrile.

Step-by-Step Procedure
Part A: Synthesis of Serinenitrile

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve

glycolaldehyde (1.0 eq) in methanol (20 mL). Cool the solution to 0°C in an ice bath.

Addition of Ammonia Source: In a separate beaker, dissolve ammonium chloride (1.2 eq) in a

minimal amount of deionized water and add it to the cooled glycolaldehyde solution.

Addition of Cyanide Source: Prepare a solution of sodium cyanide (1.1 eq) in a minimal

amount of deionized water. Add this solution dropwise to the reaction mixture over 30

minutes, ensuring the temperature remains below 5°C.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 12-16 hours.

Work-up:

Quench the reaction by adding 20 mL of water.

Remove the methanol under reduced pressure using a rotary evaporator.

Transfer the aqueous solution to a separatory funnel and extract with diethyl ether (3 x 30

mL) to remove any unreacted aldehyde and non-polar impurities.
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The aqueous layer contains the serinenitrile. To isolate, saturate the aqueous layer with

sodium chloride and extract with a more polar solvent like ethyl acetate (3 x 40 mL).

Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure to yield crude serinenitrile.

Part B: Purification

Column Chromatography: The crude serinenitrile can be purified by flash column

chromatography on silica gel.

Stationary Phase: Silica gel (230-400 mesh).

Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 50% ethyl acetate

and gradually increasing to 100%). The addition of a small amount of triethylamine (0.5-

1%) to the eluent can help to reduce tailing of the amine on the silica gel.

Fraction Collection and Analysis: Collect fractions and monitor by thin-layer chromatography

(TLC) using an appropriate stain (e.g., ninhydrin for the amine or potassium permanganate).

Final Product: Combine the pure fractions and remove the solvent under reduced pressure

to obtain purified serinenitrile as a viscous oil or a low-melting solid.

Characterization
The identity and purity of the synthesized serinenitrile should be confirmed by spectroscopic

methods.

Predicted Spectroscopic Data

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2468834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Expected Features

¹H NMR (CDCl₃)
δ (ppm): ~4.0 (m, 1H, CH), ~3.8 (m, 2H, CH₂),

~2.5 (br s, 3H, NH₂ and OH)

¹³C NMR (CDCl₃)
δ (ppm): ~118 (CN), ~65 (CH₂OH), ~50

(CHNH₂)[7]

IR (neat)
ν (cm⁻¹): ~3400-3200 (br, O-H and N-H stretch),

~2250 (C≡N stretch), ~1600 (N-H bend)

Mass Spec (ESI+) m/z: 87.0553 [M+H]⁺

Note: Predicted NMR data is based on typical chemical shifts for similar functional groups.

Experimental values may vary.

Safety Precautions
This synthesis involves highly toxic materials and should only be performed by trained

personnel in a well-ventilated chemical fume hood.

Sodium Cyanide:EXTREMELY TOXIC. Fatal if swallowed, inhaled, or in contact with skin.[7]

[8] Contact with acids liberates highly toxic hydrogen cyanide gas. Always wear appropriate

personal protective equipment, including a lab coat, safety goggles, and heavy-duty nitrile

gloves. A cyanide antidote kit should be readily available.

Glycolaldehyde: May be harmful if swallowed or inhaled.[9] Causes skin and eye irritation.

Ammonium Chloride: Harmful if swallowed.[5][6] Causes serious eye irritation.

All waste containing cyanide must be quenched with an oxidizing agent (e.g., bleach) before

disposal according to institutional safety protocols.

Discussion
The Strecker synthesis is a reliable method for the preparation of α-aminonitriles. The success

of this synthesis depends on careful control of the reaction temperature during the addition of

the cyanide solution to minimize side reactions. The work-up procedure is designed to separate
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the polar serinenitrile from the starting materials and byproducts. Purification by column

chromatography is generally effective, although care must be taken to avoid decomposition of

the product on the acidic silica gel. The use of a deactivated stationary phase or the addition of

a base to the eluent is recommended.

The final product should be characterized thoroughly to confirm its identity and purity. The

predicted spectroscopic data provided in this note serves as a reference for this purpose.

Conclusion
This application note provides a detailed and practical guide for the laboratory synthesis of

serinenitrile using the Strecker reaction. By following this protocol and adhering to the specified

safety precautions, researchers can successfully synthesize this valuable chemical

intermediate for their research and development needs.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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